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Compound of Interest

Compound Name: Lanabecestat

Cat. No.: B602830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Lanabecestat (also known as AZD3293 or LY3314814), a potent and orally

active BACE1 inhibitor.

Physicochemical Data
A summary of the key physicochemical properties of Lanabecestat is presented in the table

below for easy reference.
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Property Value Reference

Synonyms LY3314814, AZD3293 [1][2]

Molecular Formula C₂₆H₂₈N₄O [1][3]

Molecular Weight 412.53 g/mol [1][2][3]

CAS Number 1383982-64-6 [1][3]

Appearance White to off-white solid [4]

Solubility in DMSO ≥ 80 mg/mL (≥ 193.93 mM) [1][3]

In Vivo Formulation

3.3 mg/mL in 10% DMSO +

40% PEG300 + 5% Tween 80

+ 45% Saline

[1]

Experimental Protocols
Preparing a High-Concentration Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Lanabecestat stock solution in Dimethyl

Sulfoxide (DMSO).

Materials:

Lanabecestat powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:
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Equilibrate: Allow the vial of Lanabecestat powder to come to room temperature for at least

1 hour before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Lanabecestat powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.125 mg of Lanabecestat (Molecular

Weight = 412.53 g/mol ).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the weighed

Lanabecestat. For a 10 mM solution, if you weighed 4.125 mg, add 1 mL of DMSO. It is

recommended to use newly opened DMSO as it is hygroscopic, and absorbed moisture can

reduce solubility.[3][4]

Mixing: Vortex the solution until the Lanabecestat is completely dissolved. Sonication is

recommended to aid dissolution if necessary.[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to product inactivation,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 2 years) or

at -20°C for shorter-term storage (up to 1 year).[1][4]

Calculation for Stock Solution Preparation:

To prepare a stock solution of a specific concentration, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )[4]

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L *

412.53 g/mol * 1000 mg/g = 4.125 mg

Preparation of Working Solutions
For cell-based assays, it is crucial to make serial dilutions of the DMSO stock solution in DMSO

first before adding the final diluted sample to the aqueous buffer or cell culture medium. This

helps to prevent the precipitation of the compound. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[5]
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For in vivo experiments, a recommended formulation is 10% DMSO, 40% PEG300, 5% Tween

80, and 45% saline.[1] It is advised to prepare this working solution fresh on the day of use.[4]

Signaling Pathways and Experimental Workflows
Below is a diagram illustrating the workflow for preparing a Lanabecestat stock solution.

Stock Solution Preparation Working Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for Lanabecestat stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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